Cas no 1261948-33-7 (4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid)

4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid is a high-purity synthetic intermediate primarily used in pharmaceutical and agrochemical research. Its distinct structural features, including a chloro-substituted phenyl ring, cyano group, and nitrobenzoic acid moiety, make it a versatile building block for the synthesis of complex organic compounds. The compound exhibits excellent reactivity in coupling and functionalization reactions, enabling precise modifications for targeted applications. Its stability under standard laboratory conditions ensures reliable handling and storage. This intermediate is particularly valuable in the development of bioactive molecules, offering researchers a well-defined starting material for drug discovery and fine chemical synthesis.
4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid structure
1261948-33-7 structure
Product Name:4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid
CAS No:1261948-33-7
MF:C14H7ClN2O4
MW:302.669382333755
MDL:MFCD18321308
CID:2765379
PubChem ID:53227199
Update Time:2025-11-01

4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-Chloro-3'-cyano-3-nitro[1,1'-biphenyl]-4-carboxylic acid
    • 4-(4-CHLORO-3-CYANOPHENYL)-2-NITROBENZOIC ACID
    • 1261948-33-7
    • DTXSID80690786
    • MFCD18321308
    • 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid, 95%
    • 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid
    • MDL: MFCD18321308
    • Inchi: 1S/C14H7ClN2O4/c15-12-4-2-8(5-10(12)7-16)9-1-3-11(14(18)19)13(6-9)17(20)21/h1-6H,(H,18,19)
    • InChI Key: PBALDONZKJKAAI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C#N)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 302.009
  • Monoisotopic Mass: 302.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: 3.2

4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328527-5 g
4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid, 95%; .
1261948-33-7 95%
5g
€1159.00 2023-04-26
abcr
AB328527-5g
4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid, 95%; .
1261948-33-7 95%
5g
€1159.00 2025-02-15

4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid Related Literature

Additional information on 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid

Introduction to 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid (CAS No. 1261948-33-7)

4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid, identified by its CAS number 1261948-33-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable candidate for various applications in medicinal chemistry and drug discovery. The presence of both chloro and cyano substituents on the phenyl ring, coupled with the nitro group on the benzoic acid moiety, contributes to its distinct chemical properties and reactivity, which are highly relevant in the development of novel therapeutic agents.

The structural framework of 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid is characterized by its aromatic system, which is a cornerstone in the design of bioactive molecules. The chloro substituent at the para position relative to the cyano group introduces electrophilic characteristics to the aromatic ring, facilitating various chemical transformations that are essential for medicinal chemistry applications. Additionally, the cyano group at the meta position exerts a strong electron-withdrawing effect, influencing the electronic properties of the molecule and its potential interactions with biological targets.

The nitro group at the ortho position to the benzoic acid moiety further enhances the compound's reactivity and functionality. Nitro groups are well-known for their ability to participate in redox reactions, making them valuable in synthetic chemistry and in modulating the pharmacological properties of molecules. The benzoic acid component itself provides a carboxylic acid functionality, which is commonly utilized in drug design due to its ability to form hydrogen bonds and engage in salt formation, thereby improving oral bioavailability and solubility.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring multiple substituents that can interact with biological systems in complex ways. 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid has emerged as a promising scaffold for developing new therapeutic agents due to its structural complexity and versatility. Its unique combination of functional groups has led researchers to investigate its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The compound's ability to serve as a versatile building block in medicinal chemistry has been highlighted in several recent studies. For instance, researchers have demonstrated its utility in generating novel analogs that exhibit enhanced binding affinity to specific biological targets. These studies have leveraged computational methods and high-throughput screening techniques to identify derivatives of 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid that show improved pharmacokinetic profiles and reduced toxicity.

In addition to its role as a pharmacophore, 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid has been explored for its potential as an intermediate in synthetic chemistry. Its reactivity allows for further functionalization through various synthetic pathways, enabling the creation of more complex molecules with tailored properties. This flexibility makes it an attractive candidate for use in multi-step syntheses aimed at producing novel drug candidates.

The compound's electronic properties have also been studied in detail, particularly in relation to its interaction with biological targets. The nitro group, being highly polarizable, can form strong non-covalent interactions with aromatic residues in proteins, which is crucial for drug-receptor binding. This characteristic has been exploited in designing molecules that can selectively target specific enzymes or receptors involved in disease pathways.

Epidemiological studies have begun to shed light on how environmental factors can influence disease susceptibility by altering metabolic pathways related to these compounds. In particular, researchers have observed correlations between exposure to certain aromatic compounds and an increased risk of developing chronic conditions such as cardiovascular disease and neurodegenerative disorders. These findings underscore the importance of understanding how compounds like 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid, which are structurally similar to some environmental pollutants but are also designed for therapeutic use.

The synthesis of 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid) involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity levels required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of this molecule efficiently.

The compound's stability under various storage conditions has also been thoroughly evaluated as part of its development process. Stability studies are critical for ensuring that pharmaceutical products remain effective throughout their shelf life without degradation or unwanted side reactions occurring during storage or transport.

The regulatory landscape surrounding new chemical entities like 4-(4-Chloro-3-cyanophenyl)-2-nitrobenzoic acid strong>) is complex but essential for ensuring safety and efficacy before they can be used therapeutically or commercially. Researchers must navigate stringent guidelines set forth by regulatory agencies such as the FDA (U.S Food & Drug Administration) or EMA (European Medicines Agency) which mandate rigorous testing before approval can be granted.

The future prospects for this compound remain promising as ongoing research continues to uncover new applications and refine synthetic methodologies for producing it efficiently at scale while maintaining high quality standards required by pharmaceutical manufacturers worldwide.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.